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Introduction
Rapamycin, also known as Sirolimus, is a macrolide compound first discovered as an

antifungal agent and later identified as a potent inhibitor of the mechanistic Target of

Rapamycin (mTOR).[1][2] The mTOR signaling pathway is a crucial regulator of cell growth,

proliferation, metabolism, and survival.[1] Due to its central role in cellular processes,

rapamycin and its analogs (rapalogs) are extensively studied in preclinical mouse models for

their potential therapeutic effects in aging, cancer, metabolic disorders, and immune

modulation.[3][4]

These application notes provide detailed protocols for the preparation and administration of

rapamycin in mice, along with a summary of dosages and observed effects to guide

researchers in their experimental design.
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Table 1: Rapamycin Dosage and Administration in
Mouse Models

Administration
Route

Dosage Range
Dosing
Frequency

Vehicle/Formul
ation

Observed
Effects &
Notes

Intraperitoneal

(IP)
0.25 - 8 mg/kg

Daily, every other

day, or 3 times a

week

10% PEG400,

10% Tween 80 in

ddH2O

Extends lifespan,

improves cardiac

function in

diabetic mice,

and modulates

immune

responses.[5][6]

Higher doses

may lead to

reduced weight

gain.[3]

Oral (in diet) 14 - 378 ppm Continuous
Microencapsulat

ed in food

Dose-dependent

increase in

lifespan.[7][8] 14

ppm is a

common dose for

lifespan studies,

though higher

doses may be

needed for

systemic effects.

[3][8]

Oral (gavage) 2 - 8 mg/kg Daily Not specified

Achieves dose-

dependent

serum levels.[9]

Aerosol

(inhalation)
0.1 - 10 mg/kg

3 times a week

for 6 weeks
Not specified

No observed

toxicity at tested

doses in one

study.[10]
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Table 2: Pharmacokinetics of Rapamycin in Mice
Administration Route Dose

Key Pharmacokinetic
Parameters

Intravenous (IV) (prodrug) 10 - 100 mg/kg
Half-life: 2.1 - 4.8 h (dose-

dependent)[11]

Oral (in diet) 14 ppm
Blood levels: ~37.3 ng/mL;

Colon levels: ~303.5 ppb[12]

Oral (in diet) 42 ppm
Blood levels: ~170.2 ng/mL;

Colon levels: ~687.3 ppb[12]

Oral (gavage) 2 - 8 mg/kg
Serum levels are dose-

dependent.[9]

Signaling Pathway
Rapamycin's primary mechanism of action is the inhibition of the mTORC1 complex. It

achieves this by forming a complex with the intracellular receptor FKBP12, which then binds to

the FRB domain of mTOR, inhibiting its kinase activity.[1] This leads to downstream effects on

protein synthesis, cell growth, and autophagy.
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Caption: The mTOR Signaling Pathway and Inhibition by Rapamycin.
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Experimental Protocols
Protocol 1: Intraperitoneal (IP) Injection of Rapamycin
This protocol details the preparation and administration of rapamycin via intraperitoneal

injection, a common method for ensuring accurate dosing.

Materials:

Rapamycin powder

100% Ethanol

Polyethylene glycol 400 (PEG400)

Tween 80 (Polysorbate 80)

Sterile double-distilled water (ddH2O) or saline

Sterile microcentrifuge tubes

Sterile syringes and needles (e.g., 27-30 gauge)

0.22 µm syringe filter

Procedure:

Stock Solution Preparation (50 mg/mL):

Dissolve 100 mg of rapamycin powder in 2 mL of 100% ethanol to create a 50 mg/mL

stock solution.[13]

Aliquot the stock solution into sterile microcentrifuge tubes and store at -80°C for long-

term storage.[13]

Vehicle Preparation (10% PEG400, 10% Tween 80):

To prepare 10 mL of vehicle, mix 1 mL of PEG400, 1 mL of Tween 80, and 8 mL of sterile

ddH2O.[6]
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Mix gently to avoid foaming.

Working Solution Preparation (e.g., 1 mg/mL):

To prepare 10 mL of a 1 mg/mL rapamycin working solution, mix 5 mL of 10% PEG400, 5

mL of 10% Tween 80, and 200 µL of the 50 mg/mL rapamycin stock solution.[13]

Vortex the solution until it is clear and homogenous.

Sterile-filter the final working solution using a 0.22 µm syringe filter.[13]

Prepare a vehicle control solution by mixing 5 mL of 10% PEG400 and 5 mL of 10%

Tween 80 with 200 µL of 100% ethanol.

Administration:

Bring the working solution and vehicle control to room temperature before injection.

Weigh each mouse to determine the correct injection volume. For a 6 mg/kg dose in a 25g

mouse, the required dose is 0.15 mg. Using a 1 mg/mL working solution, the injection

volume would be 150 µL.

Administer the calculated volume via intraperitoneal injection.

Protocol 2: Oral Administration of Rapamycin in Diet
This protocol describes the preparation of a diet containing microencapsulated rapamycin for

continuous oral administration.

Materials:

Microencapsulated rapamycin

Powdered or pelleted rodent chow

Food mixer

Control microcapsules (optional)
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Procedure:

Dose Calculation:

Determine the desired dose in parts per million (ppm). For example, 14 ppm is equivalent

to 14 mg of rapamycin per kg of food.[12]

Calculate the total amount of rapamycin needed for the prepared batch of chow.

Diet Preparation:

Thoroughly mix the calculated amount of microencapsulated rapamycin with the powdered

or pelleted rodent chow using a food mixer to ensure a homogenous distribution.[3]

Prepare a control diet by mixing the chow with empty microcapsules or the vehicle used

for microencapsulation.

Administration:

Provide the rapamycin-containing diet and the control diet to the respective animal groups

ad libitum.

Monitor food intake and body weight regularly to assess drug consumption and the

general health of the animals.

Experimental Workflow
The following diagram illustrates a general workflow for a typical in vivo study investigating the

effects of rapamycin in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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